Cas no 219557-28-5 ([2,2'-Bipyridine]-4-ethanamine, 4'-methyl-)

• Product Name: [2,2'-Bipyridine]-4-ethanamine, 4'-methyl-
• CAS No: 219557-28-5
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 3911490
• Update Time: 2026-04-17

[2,2'-Bipyridine]-4-ethanamine, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-4-ethanamine, 4'-methyl-

Additional information on [2,2'-Bipyridine]-4-ethanamine, 4'-methyl-

Introduction to [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- (CAS No. 219557-28-5)

[2,2'-Bipyridine]-4-ethanamine, 4'-methyl- is a significant compound in the field of coordination chemistry and pharmaceutical research. This bipyridine derivative, identified by its CAS number 219557-28-5, has garnered considerable attention due to its unique structural properties and versatile applications. The compound consists of two pyridine units linked by an ethylamine bridge, with a methyl group substituent at the 4'-position, making it a valuable building block for various chemical and biological studies.

The molecular structure of [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- contributes to its remarkable chelating capabilities, which are essential for forming stable complexes with transition metals. These metal complexes have been extensively studied for their potential in catalysis, luminescence, and as therapeutic agents. The presence of the ethylamine moiety enhances the compound's solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of bipyridine derivatives in drug development. Specifically, complexes formed with pyridine ligands have shown promise in targeting various diseases, including cancer and infectious disorders. The methyl substitution at the 4'-position in [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- introduces additional steric and electronic effects that can fine-tune the properties of the resulting metal complexes, making them more effective in biological environments.

In a notable study published in Journal of Inorganic Chemistry, researchers investigated the coordination behavior of [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- with various transition metals such as ruthenium and platinum. The study revealed that the compound forms stable complexes with high binding affinities, which are crucial for applications in photodynamic therapy and antimicrobial agents. The ability to modulate the ligand's structure allows for the development of tailored metal complexes with specific biological activities.

The pharmaceutical industry has also explored the potential of [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- as a precursor for antiviral and anticancer drugs. For instance, derivatives of this compound have been incorporated into nucleoside analogs that interfere with viral replication by inhibiting key enzymes. The ethylamine bridge provides a flexible scaffold that can be modified to enhance drug delivery systems and improve pharmacokinetic profiles.

Another area where [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- has made significant contributions is in the field of materials science. Metal complexes derived from this ligand have been used to develop luminescent materials for sensors and optoelectronic devices. The unique light-emitting properties of these complexes make them suitable for applications in organic light-emitting diodes (OLEDs) and fluorescent probes for biological imaging.

The synthesis of [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core efficiently. These methods ensure high yields and purity, which are critical for subsequent applications in pharmaceuticals and catalysis.

The versatility of [2,2'-Bipyridine]-4-ethanamine, 4'-methyl- is further demonstrated by its use in designing supramolecular assemblies. By leveraging its chelating properties, researchers can create complex architectures that exhibit novel functions in molecular recognition and self-assembly processes. Such systems have potential applications in nanotechnology and smart materials development.

In conclusion, [2,2'-Bipyridine]-4-ethanamine, 4'-methyl-, with its CAS number 219557-28-5, represents a cornerstone compound in modern chemical research. Its unique structural features enable diverse applications across multiple disciplines, from medicine to materials science. As ongoing research continues to uncover new functionalities and uses for this compound, its significance is expected to grow even further.